Cas no 1261776-27-5 (2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261776-27-5
• MF: C₁₀H₇BrF₃IO₂
• MW: 422.96506524086
• CID: 4965518
• Update Time: 2025-05-23

2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7BrF3IO2/c1-5(11)9(16)7-4-6(15)2-3-8(7)17-10(12,13)14/h2-5H,1H3
• InChI Key： DDDPTABLRJTJOV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(C(C)Br)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 421.86262 g/mol
• Monoisotopic Mass: 421.86262 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 422.96

Additional information on 2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone

Introduction to 2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone (CAS No. 1261776-27-5)

2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone, identified by its CAS number 1261776-27-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of propiophenones, which are versatile intermediates widely utilized in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. The unique structural features of this molecule, particularly the presence of both bromo and iodo substituents along with a trifluoromethoxy group, make it a valuable building block for constructing complex molecular architectures.

The bromo and iodo functional groups on the aromatic ring provide excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in modern drug discovery, enabling the rapid assembly of heterocyclic compounds and biaryl structures. Additionally, the trifluoromethoxy group introduces electron-withdrawing properties to the molecule, which can modulate the reactivity and electronic properties of the aromatic system. This feature is particularly useful in designing molecules with enhanced metabolic stability and improved binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug candidates often leads to increased lipophilicity, reduced metabolic clearance, and improved pharmacological activity. The trifluoromethoxy moiety in 2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone aligns with this trend, making it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease states. By leveraging the reactivity of the bromo and iodo groups, researchers can efficiently construct substituted biphenyl or triphenylamine cores—key motifs in many kinase inhibitors. For instance, recent studies have demonstrated that derivatives of this compound can serve as precursors for generating potent JAK2 and ALK inhibitors, which have shown promise in preclinical trials for treating hematological malignancies.

Another area where 2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone has found utility is in the development of photodynamic therapy (PDT) agents. PDT is an emerging treatment modality that relies on light activation of photosensitizers to generate reactive oxygen species (ROS), which can selectively kill cancer cells. The structural features of this compound allow for further modifications to enhance its photosensitizing properties. For example, incorporating additional fluorine atoms or other electron-withdrawing groups can fine-tune the absorption spectrum and improve tumor penetration. Preliminary studies have shown that certain derivatives exhibit strong absorbance in the near-infrared region, making them suitable for clinical applications where deeper tissue penetration is required.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has also been explored as a precursor in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The presence of multiple reactive sites allows for the construction of π-conjugated systems with tailored electronic properties. Such materials are crucial for developing advanced optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported using 2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone to synthesize novel fluorene-based polymers that exhibit high charge carrier mobility and excellent thermal stability—key characteristics for next-generation electronic materials.

In conclusion,2-Bromo-5'-iodo-2'-(trifluoromethoxy)propiophenone (CAS No. 1261776-27-5) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, photodynamic therapy, and advanced materials. As research continues to uncover new ways to utilize this compound, its importance in both academic and industrial settings is likely to grow even further.